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Compound of Interest

Compound Name: PIGMENT YELLOW 151

Cat. No.: B1582919

For researchers, scientists, and professionals in drug development, the stability of colorants
under light exposure is a critical factor. This guide provides an objective comparison of the
lightfastness properties of two high-performance benzimidazolone pigments: Pigment Yellow
151 (PY 151) and Pigment Yellow 154 (PY 154). The following analysis is supported by data
from technical specifications and standardized testing protocols.

Both Pigment Yellow 151 and Pigment Yellow 154 are highly regarded for their excellent
lightfastness, making them suitable for applications demanding long-term color stability.[1]
Generally, both pigments receive a lightfastness rating of 7-8 on the Blue Wool Scale, with 8
being the highest level of lightfastness.[2][3][4][5] This indicates minimal to no fading or color
change upon prolonged exposure to light.

Quantitative Lightfastness and Weatherability Data

While direct, side-by-side experimental studies with detailed color change (AE*ab) values are
not readily available in published literature, technical data sheets from manufacturers provide
standardized ratings that allow for a quantitative comparison. The data below is compiled from
such sources, presenting lightfastness in full shade and tint, as well as weather fastness
ratings.
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Property Pigment Yellow 151 Pigment Yellow 154 Test Method
Lightfastness (Full

7-8 8 Blue Wool Scale (1-8)
Shade)
Lightfastness (Tint) 7 7-8 Blue Wool Scale (1-8)
Weather Fastness

5 5 Grayscale (1-5)
(1600h)
Weather Fastness

5 5 Grayscale (1-5)
(3200h)
Weather Fastness

4 4-5 Grayscale (1-5)

(4800h)

Note: Lightfastness is rated on the Blue Wool Scale where 1 is very poor and 8 is excellent.
Weather fastness is rated on a grayscale where 1 is poor and 5 is excellent (no change).[6][7]

From the data, both pigments exhibit outstanding lightfastness. Pigment Yellow 154 shows a
slight edge in full shade lightfastness, consistently scoring the maximum rating of 8.[3][5] In tint,
both pigments perform exceptionally well. Regarding weather fastness, which combines the
effects of light and atmospheric conditions, both pigments again show excellent performance
with minimal changes even after 4800 hours of exposure.[6][7]

Chemical Structures and Their Influence on
Lightfastness

Pigment Yellow 151 and Pigment Yellow 154 belong to the benzimidazolone class of organic
pigments, which are known for their inherent stability.[1] Their molecular structures contribute
significantly to their high lightfastness.

Pigment Yellow 151 (C.l. 13980)
e Chemical Formula: C1sH15Ns0s5[2]

Pigment Yellow 154 (C.l. 11781)
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e Chemical Formula: C1sH14F3Ns03[3]

The complex, conjugated ring systems in these molecules are efficient at dissipating the energy
from absorbed UV and visible light, which reduces the likelihood of photochemical reactions
that lead to color fading.

Experimental Protocols for Lightfastness Testing

The industry standard for evaluating the lightfastness of artists’' pigments is ASTM D4303. This
standard outlines several methods for accelerated light exposure and the quantification of color
change.

Key Experimental Steps (Based on ASTM D4303):

e Specimen Preparation: The pigment is dispersed in a specific vehicle (e.g., acrylic emulsion,
oil) and applied uniformly to a substrate. A portion of each specimen is shielded from light to
serve as an unexposed reference.

o Light Exposure: The prepared specimens are exposed to a controlled light source that
simulates indoor or daylight conditions. Common methods include:

o Method A: Exposure to natural daylight filtered through glass.

o Method C: Exposure in a xenon-arc apparatus that simulates daylight filtered through
window glass.[6]

o Exposure Duration: The total radiant exposure is standardized to allow for comparable
results.

» Color Measurement: Before and after exposure, the color of both the exposed and
unexposed areas of the specimen is measured using a spectrophotometer or colorimeter.

e Quantification of Color Change: The color difference is calculated using the CIE 1976 Lab*
(CIELAB) color difference equation (AEab). A higher AEab value indicates a greater change
in color.

» Lightfastness Rating: Based on the calculated AE*ab, the pigment is assigned a
lightfastness category (I-V), with Category | representing the best performance (minimal
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color change).
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Specimen Preparation

Disperse Pigment in Vehicle

Apply to Substrate

Create Exposed and Unexposed Areas

Light Exposure (ASTM D4303)

Xenon Arc Exposure Natural Daylight Exposure

Color Measurement

Measure Lab* of Unexposed Sample

Data %alysis

Calculate AE*ab

Measure Lab* of Exposed Sample

Assign Lightfastness Rating (e.g., Blue Wool Scale)

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582919?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Pigment Choice

Performance Criteria Rating: 7-8

Pigment Yellow 151
(Greener Shade)

nish Pigment Yellow 154
g (Neutral/Redder Shade)

Neutral/Slightly Reddish

Excellent Lightfastness

Application Requirement

Specific Hue

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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